Cas no 392-69-8 (2,4,6-Trimethylfluorobenzene)

2,4,6-Trimethylfluorobenzene Properties

Names and Identifiers

• 2-Fluoro-1,3,5-trimethylbenzene
• 2,4,6-Trimethylfluorobenzene
• 2-Fluoromesitylene
• Mesityl Fluoride
• Fluoromesitylene
• 2,4,6-Trimethyl-1-fluorobenzene
• NSC 10359
• Benzene, 2-fluoro-1,3,5-trimethyl-
• 1-Fluoro-2,4,6-trimethylbenzene
• 2-fluoro-1,3,5-trimethyl-benzene
• Fluormesitylen
• MesitylFluoride
• NSC10359
• PubChem16939
• ZLGPNBBJPOBSLY-UHFFFAOYSA-
• PC4377W
• ZLGPNBBJPOBSLY-UHFFFAOYSA-N
• SBB086025
• 2394AE
• BBL102153
• STL55
• STL555952
• FCH932084
• N
• 392-69-8
• FT-0607772
• 2-Fluoro-1,3,5-trimethylbenzene #
• M1201
• MFCD00052365
• A824501
• SY048440
• AKOS006223924
• DTXSID70192446
• AS-33099
• NSC-10359
• SCHEMBL662008
• InChI=1/C9H11F/c1-6-4-7(2)9(10)8(3)5-6/h4-5H,1-3H3
• DB-021132
• 2,4,6-TRIMETHYLFLUOROBENZENE
• Mesityl fluoride
• +Expand

• MDL： MFCD00052365
• InChIKey： ZLGPNBBJPOBSLY-UHFFFAOYSA-N
• Inchi： 1S/C9H11F/c1-6-4-7(2)9(10)8(3)5-6/h4-5H,1-3H3
• SMILES： FC1C(C([H])([H])[H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H]

Computed Properties

• Exact Mass: 138.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 138.084
• Heavy Atom Count: 10
• Complexity: 99.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.75090
• PSA: 0.00000
• Refractive Index: 1.4861 (589.3 nm 15 ºC)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 165°C(lit.)
• Melting Point: -36.7 ºC
• Flash Point: 47.6±6.2 ºC,
• Solubility: Almost insoluble (0.022 g/l) (25 º C),
• Color/Form: Not available
• Solubility: Not available
• Density: 0.969±0.06 g/cm3 (20 ºC 760 Torr),

2,4,6-Trimethylfluorobenzene Security Information

• Symbol: GHS07
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi Xn
• Hazardous Material transportation number：1993
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501a
• Prompt：warning
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

2,4,6-Trimethylfluorobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides